![molecular formula C11H10N2O6S B1419562 2-[5-[Bis(carboxymethyl)amino]-4-cyanothiophen-3-yl]acetic acid CAS No. 1219692-43-9](/img/structure/B1419562.png)
2-[5-[Bis(carboxymethyl)amino]-4-cyanothiophen-3-yl]acetic acid
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Overview
Description
This compound, also known as CMATT, is a chemical compound with a complex structure. It has a molecular formula of C11H10N2O6S and a molecular weight of 298.27 g/mol. It is related to Nitrilotriacetic acid (NTA), an aminopolycarboxylic acid with the formula N(CH2CO2H)3 . NTA is a colorless solid and its conjugate base nitrilotriacetate is used as a chelating agent for Ca2+, Co2+, Cu2+, and Fe3+ .
Scientific Research Applications
Synthesis and Complex Formation
The compound 2-[5-[Bis(carboxymethyl)amino]-4-cyanothiophen-3-yl]acetic acid, related to bis(carboxymethyl)amino compounds, plays a role in the synthesis and structure formation of complexes. For instance, 2,2-Bis[2-(dimethylamino)-5-methylphenyl]acetic acid was synthesized and used to form complexes with DyIII, showcasing its utility in the creation of coordination compounds with potential applications in various fields like catalysis, material science, and biochemistry (Khristolyubov et al., 2021).
Coordination Properties and Metal Complexes
Role in Metal Coordination
The coordination behavior of compounds structurally similar to this compound is well-documented. For instance, bis(3,5-dialkylpyrazol-1-yl)acetic acids displayed interesting coordination properties towards metal ions like Zn and Fe. These coordination compounds serve as models for the active sites of enzymes and non-heme iron oxidases, indicating the potential of such compounds in mimicking biological systems and understanding metalloenzyme functions (Beck et al., 2001).
Applications in Solar Cell Engineering
Molecular Engineering for Solar Cells
Compounds related to this compound have been utilized in the molecular engineering of organic sensitizers for solar cell applications. These sensitizers, when anchored onto TiO2 film, demonstrated significant improvements in photoconversion efficiency. This highlights the potential of such compounds in the development of high-performance solar cells and photovoltaic devices (Kim et al., 2006).
Ligands for Radioimmunotherapy
Chelating Agents in Radioimmunotherapy
Novel ligands structurally related to this compound have been investigated as potential chelating agents for radioisotopes used in radioimmunotherapy. These ligands demonstrated the ability to form stable complexes with isotopes such as 177Lu and 90Y, suggesting their potential utility in targeted cancer therapies (Chong et al., 2006).
properties
IUPAC Name |
2-[5-[bis(carboxymethyl)amino]-4-cyanothiophen-3-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O6S/c12-2-7-6(1-8(14)15)5-20-11(7)13(3-9(16)17)4-10(18)19/h5H,1,3-4H2,(H,14,15)(H,16,17)(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTOITDBQDACPAT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(S1)N(CC(=O)O)CC(=O)O)C#N)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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